Cas no 155899-92-6 (cis-Martynoside)

• Product Name: cis-Martynoside
• CAS No: 155899-92-6
• MF: C₃₁H₄₀O₁₅
• MW: 652.6
• CID: 4670243
• PubChem ID: 10349304
• Update Time: 2025-10-17

cis-Martynoside Chemical and Physical Properties

Names and Identifiers

• cis-Martynoside
• AKOS040762901
• 155899-92-6
• -D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(6-deoxy--L-mannopyranosyl)-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-

• Inchi： InChI=1S/C31H40O15/c1-15-24(36)25(37)26(38)31(43-15)46-29-27(39)30(42-11-10-17-5-8-20(40-2)19(34)12-17)44-22(14-32)28(29)45-23(35)9-6-16-4-7-18(33)21(13-16)41-3/h4-9,12-13,15,22,24-34,36-39H,10-11,14H2,1-3H3/b9-6+
• InChI Key： WLWAYPFRKDSFCL-RMKNXTFCSA-N
• SMILES： COc1ccc(CCOC2OC(CO)C(OC(=O)\C=C\c3ccc(O)c(OC)c3)C(OC3OC(C)C(O)C(O)C3O)C2O)cc1O

Computed Properties

• Exact Mass: 652.23672056g/mol
• Monoisotopic Mass: 652.23672056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 223Ų

Experimental Properties

• Color/Form: Powder

cis-Martynoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on cis-Martynoside

Recent Advances in cis-Martynoside (155899-92-6) Research: A Comprehensive Review

In recent years, cis-Martynoside (CAS: 155899-92-6), a bioactive glycoside compound, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, derived from natural sources, has demonstrated promising pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. The growing body of research on cis-Martynoside underscores its potential as a therapeutic agent for various diseases, making it a focal point for contemporary studies.

A recent study published in the Journal of Natural Products (2023) explored the molecular mechanisms underlying the anti-inflammatory effects of cis-Martynoside. Using in vitro and in vivo models, researchers demonstrated that the compound significantly inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that cis-Martynoside could be a viable candidate for developing novel anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study, featured in Phytochemistry (2024), investigated the neuroprotective potential of cis-Martynoside. The research team employed a mouse model of Alzheimer's disease and found that treatment with cis-Martynoside markedly improved cognitive function and reduced amyloid-beta plaque accumulation. The study attributed these effects to the compound's ability to enhance autophagy and mitigate oxidative stress in neuronal cells. These results highlight the therapeutic promise of cis-Martynoside in neurodegenerative disorders.

In addition to its pharmacological properties, recent advancements in the synthesis and optimization of cis-Martynoside have been reported. A study in Organic Letters (2023) detailed a novel synthetic route for cis-Martynoside, achieving higher yields and purity compared to traditional extraction methods. This development is particularly significant for scaling up production and ensuring a consistent supply for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the clinical translation of cis-Martynoside. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through rigorous pharmacokinetic and toxicological studies. However, the cumulative evidence from recent research positions cis-Martynoside as a compound with substantial therapeutic potential, warranting continued investigation and development.

In conclusion, the latest research on cis-Martynoside (155899-92-6) underscores its multifaceted pharmacological properties and therapeutic applicability. From anti-inflammatory and neuroprotective effects to advancements in synthetic methodologies, the compound represents a promising avenue for drug discovery. Future studies should focus on overcoming translational challenges to fully realize its clinical potential.